(Z)-ethyl 2-((8-methoxy-3-(p-tolylcarbamoyl)-2H-chromen-2-ylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(Z)-[8-methoxy-3-[(4-methylphenyl)carbamoyl]chromen-2-ylidene]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C29H28N2O5S/c1-4-35-29(33)24-20-9-5-6-11-23(20)37-28(24)31-27-21(26(32)30-19-14-12-17(2)13-15-19)16-18-8-7-10-22(34-3)25(18)36-27/h7-8,10,12-16H,4-6,9,11H2,1-3H3,(H,30,32)/b31-27-
• InChI Key: OOSFMOVVRZYFBO-QVTSOHHYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)N=C3C(=CC4=C(O3)C(=CC=C4)OC)C(=O)NC5=CC=C(C=C5)C
• Isomeric SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)/N=C\3/C(=CC4=C(O3)C(=CC=C4)OC)C(=O)NC5=CC=C(C=C5)C
• Molecular Formula: C29H28N2O5S
• Molecular Weight: 516.6 g/mol
• CAS No.: 329195-09-7

Description

(Z)-ethyl 2-((8-methoxy-3-(p-tolylcarbamoyl)-2H-chromen-2-ylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C29H28N2O5S and its molecular weight is 516.61. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

Compounds similar to "(Z)-ethyl 2-((8-methoxy-3-(p-tolylcarbamoyl)-2H-chromen-2-ylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate" have been synthesized and characterized, revealing insights into their structural and chemical properties. For instance, the synthesis of lignan conjugates via cyclopropanation demonstrated significant antimicrobial and antioxidant activities, suggesting potential pharmaceutical applications (Raghavendra et al., 2016). Similarly, a study on the synthesis, characterization, and antimicrobial evaluation of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates unveiled their potent antimicrobial properties, highlighting their potential in developing new antimicrobial agents (Spoorthy et al., 2021).

Antimicrobial and Antioxidant Activities

Several studies have explored the antimicrobial and antioxidant properties of benzo[b]thiophene derivatives. The antimicrobial and antioxidant studies of various synthesized compounds showed remarkable antibacterial and antifungal properties, alongside profound antioxidant potential, indicating their suitability for further pharmaceutical development (Raghavendra et al., 2016).

Anti-Rheumatic Potential

The anti-rheumatic potential of ethyl 2-(2-cyano-3-mercapto-3-(phenylamino) acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its metal complexes was investigated, revealing significant antioxidant, analgesic, and anti-rheumatic effects. This study underscores the potential therapeutic applications of these compounds in treating rheumatic diseases (Sherif & Hosny, 2014).

Photochromic Applications

The synthesis of photochromic thieno-2H-chromene derivatives from hydroxybenzo[b]thiophenes, described in one study, provides insights into the development of materials with potential applications in optical devices and photoresponsive materials. This research demonstrates the versatility of benzo[b]thiophene derivatives in material science applications (Queiroz et al., 2000).